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Compound of Interest

Compound Name:
Methyl 5-methylfuran-3-

carboxylate

Cat. No.: B1324432 Get Quote

Essential Safety and Handling Guide for Methyl 5-
methylfuran-3-carboxylate
This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 5-methylfuran-3-carboxylate. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices. While a specific Safety Data

Sheet (SDS) for Methyl 5-methylfuran-3-carboxylate is not readily available, the following

guidance is based on information for structurally similar furan compounds.

Hazard Identification and Personal Protective Equipment (PPE)

Methyl 5-methylfuran-3-carboxylate is presumed to share hazards with similar furan

derivatives, which are often flammable liquids that can cause skin, eye, and respiratory

irritation.[1][2][3][4][5] Some furan compounds are also suspected of causing genetic defects

and cancer.[1][2] Therefore, stringent adherence to safety protocols and the use of appropriate

personal protective equipment are mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Required PPE
Specifications & Best
Practices

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles must meet ANSI

Z87.1 standards and provide a

complete seal around the

eyes. A face shield should be

worn over goggles, especially

when there is a risk of

splashing.[1][3]

Skin and Body Protection
Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is

recommended.[1] Disposable

nitrile gloves offer good short-

term protection.[1][2] For

prolonged contact, consult the

glove manufacturer's chemical

resistance guide. Always

inspect gloves before use and

replace them immediately if

contaminated.[1]

Respiratory Protection Certified chemical fume hood

All handling of Methyl 5-

methylfuran-3-carboxylate

should be conducted in a well-

ventilated laboratory, inside a

certified chemical fume hood to

minimize inhalation exposure.

[1]

Footwear Closed-toe shoes
Shoes must cover the entire

foot to protect against spills.[1]

Table 2: Hazard Summary for Structurally Similar Compounds
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Compound Key Hazards

Methyl furan-3-carboxylate

Flammable liquid and vapor, Causes skin

irritation, Causes serious eye irritation, May

cause respiratory irritation.[5]

3-Furanmethanol Flammable liquid and an irritant.[3]

2-Methylfuran
Highly flammable liquid and vapor, Toxic if

swallowed, Fatal if inhaled.

Methyl 5-[(3-methylphenoxy)methyl]furan-2-

carboxylate

Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[4]

Operational and Disposal Plans
Experimental Protocol: Safe Handling of Methyl 5-methylfuran-3-carboxylate

Preparation: Before handling, ensure all necessary PPE is correctly worn.[1] Prepare the

work area within a certified chemical fume hood by covering the surface with absorbent,

disposable bench paper. Ensure that an eyewash station and safety shower are readily

accessible.[6]

Handling:

Conduct all manipulations of the compound within the fume hood to prevent vapor

inhalation.[1]

Ground all equipment to prevent static discharge, as furan derivatives can be flammable.

[1][6]

Use only non-sparking tools.[6]

Avoid contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[3]

Keep the container tightly closed when not in use.[6]
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Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from heat, sparks, and open flames.[1][6]

Spill Management:

In case of a spill, evacuate the area and remove all ignition sources.[6]

Absorb the spill with an inert material such as vermiculite, sand, or a commercial solvent

absorbent. Do not use combustible materials like paper towels.[3]

Carefully collect the absorbent material into a designated hazardous waste container.[3]

Clean the spill area with soap and water, and dispose of the cleaning materials as

hazardous waste.[3]

Disposal Plan

Waste Collection:

Collect all waste containing Methyl 5-methylfuran-3-carboxylate, including contaminated

consumables (e.g., gloves, absorbent pads), in a compatible, leak-proof container with a

secure lid.[3]

Label the container clearly as "Hazardous Waste" with the full chemical name and

associated hazards (e.g., Flammable, Irritant).[3]

Waste Storage: Store the sealed waste container in a designated satellite accumulation

area, away from incompatible materials, until it is collected by the institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal company.[3]

Disposal Procedure: Dispose of the chemical waste through an approved waste disposal

plant in accordance with local, state, and federal regulations.[4][6] Do not dispose of it down

the drain.[4]

Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Methyl 5-methylfuran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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